Cas no 1119-62-6 (Dithiodipropionic acid)

• Product Name: Dithiodipropionic acid
• CAS No: 1119-62-6
• MF: C₆H₁₀O₄S₂
• MW: 210.271199703217
• MDL: MFCD00002780
• CID: 40782
• PubChem ID: 95116
• Update Time: 2025-04-18

Dithiodipropionic acid Chemical and Physical Properties

Names and Identifiers

• 3,3'-Dithiodipropionic acid
• 3,3`-Dithiodipropionic acid
• 3,3′-Dithiodipropionic acid
• 3,3-Dithiodipropionic Acid
• Dithiobis-propanoic Acid
• 3-(2-carboxyethyldisulfanyl)propanoic acid
• 3,3‘-Dithiodipropionic acid
• Dithiodipropionic acid
• 2-Carboxyethyl disulfide
• 3,3'-Disulfanediyldipropanoic acid
• EN300-98193
• 3,3'-Dithiobispropionic acid
• .beta.,.beta.'-Dithiodipropionic acid
• DTDPA
• 3,3'-Dithiodipropionic acid, 99%
• HMS3039J17
• 3,3'-Dithiobis(dipropionic acid)
• SCHEMBL95982
• CAS-1119-62-6
• NCGC00090953-01
• NS00020141
• Bis(2-carboxyethyl)disulfide
• DTXSID0032998
• DTXCID8012998
• Q27258565
• EINECS 214-284-0
• NCGC00258504-01
• FT-0614096
• 42OP5B2NI6
• NSC 18841
• Propionic acid,3'-dithiodi-
• Bis(2-carboxyethyl) disulfide
• 1119-62-6
• Propanoic acid, 3,3'-dithiobis-
• NSC-677544
• UNII-42OP5B2NI6
• Tox21_200951
• SMR000677937
• PROPIONIC ACID, .BETA.,.BETA.'-DITHIODI-
• NCGC00090953-02
• 3,3'-disulfanediyldipropionic acid
• NSC18841
• Propionic acid, 3,3'-dithiodi-
• D0947
• HY-W014395
• AS-16024
• CS-W015111
• BP-31240
• MFCD00002780
• 3-[(2-carboxyethyl)disulfanyl]propanoic acid
• AKOS002384849
• 3,3'-Dithiodipropanoic acid
• beta'-Dithiodilactic acid
• CHEMBL338743
• A851262
• J-002675
• PROPIONIC ACID, .BETA.,.BETA.'-DITHIOBIS-
• NSC677544
• D71202
• MLS001055392
• NSC-18841
• 3,3'-DITHIODIPROPIONICACID
• 3,3-DITHIODIPROPIONICACID
• 3,3'-Dithiobis-propanoic Acid; beta,beta'-Dithiodipropionic Acid; 2-Carboxyethyl Disulfide; DTDPA; NSC 18841; NSC 677544
• 4-Phenyl-spiro[furan-2(3H),1'(3'H)-isobenzofuran]-3,3'-dione; 4-Phenylspiro[furan-2(3H),1'-phthalan]-3,3'-dione; Fluram; Ro 20-7234
• 4,5-DITHIA-OCTANDIOIC ACID
• 4,5-Dithiaoctanedioic acid
• DA-49488
• PROPIONIC ACID, BETA,BETA'-DITHIODI-
• PROPIONIC ACID, BETA,BETA'-DITHIOBIS-
• 3,3'Dithiobispropionic acid
• Propionic acid, 3,3'dithiodi (8CI)
• 3,3'Dithiobis(dipropionic acid)
• Propionic acid, 3,3'dithiodi
• Propanoic acid, 3,3'dithiobis
• beta,beta'-Dithiodipropionic acid
• Propionic acid, 3,3'-dithiodi-(8CI)

• MDL： MFCD00002780
• Inchi： 1S/C6H10O4S2/c7-5(8)1-3-11-12-4-2-6(9)10/h1-4H2,(H,7,8)(H,9,10)
• InChI Key： YCLSOMLVSHPPFV-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)SCCC(=O)O
• BRN： 1778543

Computed Properties

• Exact Mass: 210.00200
• Monoisotopic Mass: 210.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 125A^2

Experimental Properties

• Color/Form: Foul smelling powder.
• Density: 1.319 (estimate)
• Melting Point: 155.0 to 159.0 deg-C
• Boiling Point: 319.8°C (rough estimate)
• Flash Point: 214.5 °C
• Refractive Index: 1.5220 (estimate)
• PSA: 125.20000
• LogP: 1.31720
• Solubility: Not determined

Dithiodipropionic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：1759
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：13
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：None
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether